Cas no 1070879-58-1 (4-Bromo-2-methyl-8-trifluoromethylquinoline)

• Product Name: 4-Bromo-2-methyl-8-trifluoromethylquinoline
• CAS No: 1070879-58-1
• MF: C₁₁H₇BrF₃N
• MW: 290.079192399979
• CID: 1183020
• PubChem ID: 329773612
• Update Time: 2025-04-20

4-Bromo-2-methyl-8-trifluoromethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methyl-8-(trifluoromethyl)quinoline
• 4-Bromo-2-methyl-8-trifluoromethylquinoline
• CTK4A4987
• AG-D-21984
• 4-Bromo-2-methyl-8-trifluoromethylquinoline, AldrichCPR
• MFCD11505142
• 1070879-58-1
• SB69126
• CS-0440367
• AKOS022889602
• DTXSID50653707
• VSB87958

• MDL： MFCD11505142
• Inchi： 1S/C11H7BrF3N/c1-6-5-9(12)7-3-2-4-8(10(7)16-6)11(13,14)15/h2-5H,1H3
• InChI Key： VJVRBBWVMROPSN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C2C(C(F)(F)F)=CC=CC2=1

Computed Properties

• Exact Mass: 288.97100
• Monoisotopic Mass: 288.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 4.32450

4-Bromo-2-methyl-8-trifluoromethylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：